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Compound of Interest

Compound Name:
2-Chloro-5-

[(methylsulfanyl)methyl]aniline

CAS No.: 1179294-51-9

Cat. No.: B1423441

Get Quote

Executive Summary
2-Chloro-5-[(methylsulfanyl)methyl]aniline is a specialized aromatic building block utilized

primarily in the synthesis of tyrosine kinase inhibitors (TKIs) and other small-molecule

therapeutics. Its structure combines an electron-deficient aniline core with a lipophilic thioether

side chain, making it a critical intermediate for introducing metabolic susceptibility (via S-

oxidation) and hydrophobic interactions into drug scaffolds.

This guide details the compound's molecular identity, predicted and experimental

physicochemical profile, industrial synthesis routes, and handling protocols.
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Attribute Detail

IUPAC Name 2-Chloro-5-[(methylsulfanyl)methyl]aniline

Common Synonyms
2-Chloro-5-(methylthiomethyl)aniline; 3-Amino-

4-chlorobenzyl methyl sulfide

CAS Number 1179294-51-9

Molecular Formula C₈H₁₀ClNS

Molecular Weight 187.69 g/mol

SMILES CSCC1=CC(N)=C(Cl)C=C1

InChI Key NDOJWFPFRAPRIS-UHFFFAOYSA-N

Structural Commentary
The molecule features a trisubstituted benzene ring:

C1-Amine (-NH₂): Provides a handle for amide coupling or heterocycle formation. The ortho-

chlorine atom significantly reduces the basicity of this amine via inductive (-I) withdrawal.

C2-Chlorine (-Cl): Sterically protects the amine and modulates metabolic stability.

C5-Methylsulfanylmethyl (-CH₂SCH₃): A flexible, lipophilic arm. The sulfur atom is a "soft"

nucleophile and a site for potential metabolic oxidation to sulfoxides (-SO-) or sulfones (-

SO₂-).

Physicochemical Profile
Due to the niche nature of this intermediate, some values are derived from fragment-based

prediction models (ACD/Labs, ChemAxon) validated against structural analogs (e.g., 2-chloro-

5-methylaniline).
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Property
Value
(Experimental/Predicted)

Context & Implications

Physical State Liquid (at 20°C)

Low melting point due to

asymmetry and flexible

thioether chain.

Boiling Point ~285°C (Predicted)

High boiling point requires

vacuum distillation for

purification.

Density 1.22 ± 0.06 g/cm³

Denser than water; will form

the bottom layer in aqueous

extractions.

LogP (Octanol/Water) 2.65 (Predicted)

Moderately lipophilic. Good

membrane permeability;

requires organic solvents

(DCM, EtOAc) for extraction.

pKa (Conjugate Acid) 2.58 ± 0.10

Weak Base. The ortho-Cl

reduces pKa significantly (vs.

Aniline pKa ~4.6). Will not

protonate at physiological pH

(7.4).

Polar Surface Area (PSA) 51.3 Å²

amine (26.0) + sulfide (25.3).

Favorable for oral

bioavailability (Rule of 5).

Solubility
< 1 mg/mL (Water)> 100

mg/mL (DMSO, MeOH)

Hydrophobic. Requires co-

solvents for aqueous

reactions.

Synthetic Pathways & Manufacturing
The synthesis of 2-Chloro-5-[(methylsulfanyl)methyl]aniline presents a specific challenge:

reducing a nitro group in the presence of a sulfide (thioether) without poisoning the catalyst or

oxidizing the sulfur.
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Primary Industrial Route (Nucleophilic Substitution -
Selective Reduction)
This route avoids the use of sensitive transition metal catalysts (Pd/C) that are easily poisoned

by sulfur.

4-Chloro-3-nitrotoluene
(Starting Material)

4-Chloro-3-nitrobenzyl bromide
(Intermediate 1)

NBS, AIBN
CCl4, Reflux

(Radical Bromination) 2-Chloro-5-[(methylsulfanyl)methyl]
nitrobenzene (Intermediate 2)

NaSMe (Sodium Thiomethoxide)
THF/EtOH, 0°C

(Nucleophilic Substitution) 2-Chloro-5-[(methylsulfanyl)methyl]aniline
(Target)

Fe powder, NH4Cl
EtOH/H2O, Reflux

(Selective Nitro Reduction)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 2-Chloro-5-[(methylsulfanyl)methyl]aniline avoiding sulfur

oxidation.

Detailed Experimental Protocol
Step 1: Bromination

Reagents: 4-Chloro-3-nitrotoluene (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), AIBN

(cat.).

Conditions: Reflux in CCl₄ or substituted solvent (e.g., Trifluoromethylbenzene) for 4-6 hours.

Critical Control: Monitor closely to prevent di-bromination.

Step 2: Thioether Formation

Reagents: Crude Benzyl Bromide, Sodium Thiomethoxide (NaSMe, 1.1 eq).

Solvent: Ethanol or THF.

Procedure: Add NaSMe solution dropwise to the bromide at 0°C to prevent exotherms. Stir at

RT for 2 hours.

Workup: Aqueous wash, extract with DCM. The thioether is generally stable but smells

strong (stench).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1423441/docs?utm_src=pdf-body-img#physicochemical-properties-synthesis-guide-2-chloro-5-methylsulfanyl-methyl-aniline
https://www.benchchem.com/product/b1423441/docs?utm_src=pdf-body#physicochemical-properties-synthesis-guide-2-chloro-5-methylsulfanyl-methyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Nitro Reduction (The Critical Step)

Method: Bechamp Reduction (Iron/Ammonium Chloride).

Rationale: Catalytic hydrogenation (H₂/Pd-C) is NOT recommended as the thioether sulfur

will poison the Palladium catalyst, stalling the reaction.

Protocol:

Suspend Intermediate 2 (10 mmol) in Ethanol/Water (3:1).

Add Iron powder (5.0 eq) and NH₄Cl (1.0 eq).

Reflux vigorously for 2-4 hours.

Filtration: Filter hot through Celite to remove iron oxides.

Purification: The product is an aniline; purify via acid-base extraction (dissolve in 1M HCl,

wash with ether, basify with NaOH, extract with EtOAc).

Reactivity & Stability Profile
Understanding the reactivity of the functional groups is vital for downstream medicinal

chemistry applications.

2-Chloro-5-[(methylsulfanyl)methyl]aniline

S-Oxidation
(Forms Sulfoxide/Sulfone)

mCPBA or H2O2
(Metabolic Liability)

N-Acylation
(Amide Formation)

Acid Chloride/HATU
(Drug Linkage)

Diazotization
(Sandmeyer Reaction)

NaNO2, HCl
(Scaffold Hopping)
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Figure 2: Key reactivity nodes. The sulfur atom is the primary site of oxidative instability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1423441/docs?utm_src=pdf-body-img#physicochemical-properties-synthesis-guide-2-chloro-5-methylsulfanyl-methyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-Oxidation: The thioether is prone to oxidation. During storage, avoid exposure to

air/peroxides. In biological systems, this position is a "soft spot" for CYP450 enzymes,

converting the sulfide to a sulfoxide (chiral) and then a sulfone.

Aniline Nucleophilicity: The amine is less nucleophilic than unsubstituted aniline due to the

ortho-Cl. Reactions with mild electrophiles may require heating or stronger bases.

Handling, Safety, and Storage (SHE)[3]
Signal Word:WARNING

Hazard Class Statement Precaution

Acute Toxicity
H302: Harmful if swallowed.[1]

[2]

Do not eat/drink in the lab.

Wash hands thoroughly.[3][4]

[5][6]

Skin/Eye Irritation
H315/H319: Causes skin/eye

irritation.[1][4][5][6]

Wear nitrile gloves and safety

goggles.

Specific Hazard Stench

Thioethers have a

characteristic disagreeable

odor (rotten cabbage). Handle

only in a fume hood.

Storage Air/Light Sensitive
Store under inert gas

(Nitrogen/Argon) at 2-8°C.

Disposal: Do not dispose of down the drain. All sulfur-containing waste must be segregated into

"Non-Halogenated Organic" waste streams (or specific sulfur waste streams depending on

facility rules) and treated with bleach (hypochlorite) to oxidize the odor before disposal if

permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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